Cas no 182318-00-9 (1H-Benzotriazole, 1-(diphenylacetyl)-)

• Product Name: 1H-Benzotriazole, 1-(diphenylacetyl)-
• CAS No: 182318-00-9
• MF: C₂₀H₁₅N₃O
• MW: 313.352604150772
• CID: 3820334
• PubChem ID: 946196
• Update Time: 2025-08-05

1H-Benzotriazole, 1-(diphenylacetyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-(diphenylacetyl)-
• 1-(1H-benzotriazol-1-yl)-2,2-diphenylethanone
• 1-(1H-1,2,3-Benzotriazol-1-yl)-2,2-diphenylethan-1-one
• Oprea1_809739
• AKOS001051745
• CS-0269747
• starbld0002327
• Oprea1_198962
• 1-(benzotriazol-1-yl)-2,2-diphenylethanone
• 1-(1H-Benzo[d][1,2,3]triazol-1-yl)-2,2-diphenylethan-1-one
• STK388243
• Z28177987
• 182318-00-9

• Inchi： 1S/C20H15N3O/c24-20(23-18-14-8-7-13-17(18)21-22-23)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19H
• InChI Key： CXIHLNYJACTDIG-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=CC=CC=C2N=N1)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 313.121512110Da
• Monoisotopic Mass: 313.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1H-Benzotriazole, 1-(diphenylacetyl)-

Introduction to 1H-Benzotriazole, 1-(diphenylacetyl)- (CAS No. 182318-00-9)

1H-Benzotriazole, 1-(diphenylacetyl)-, identified by its Chemical Abstracts Service (CAS) number 182318-00-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a benzotriazole core substituted with a diphenylacetyl group, has garnered attention due to its versatile applications in medicinal chemistry and material science. The benzotriazole moiety, known for its stability and ability to form coordination complexes with metals, combined with the diphenylacetyl group’s electron-withdrawing properties, makes this compound a promising candidate for various biochemical interactions.

The structure of 1H-Benzotriazole, 1-(diphenylacetyl)- (CAS No. 182318-00-9) consists of a benzene ring fused with two nitrogen atoms, forming the benzotriazole scaffold. The presence of the diphenylacetyl group at the 1-position introduces additional reactivity and functionality, enabling it to participate in diverse chemical transformations. This structural feature has been exploited in the synthesis of novel pharmaceutical intermediates and catalysts, where the compound’s ability to act as a ligand or a reactive intermediate is highly valuable.

In recent years, the pharmaceutical industry has seen a surge in interest for benzotriazole derivatives due to their potential biological activities. 1H-Benzotriazole, 1-(diphenylacetyl)- (CAS No. 182318-00-9) is no exception, as studies have demonstrated its efficacy in modulating various biological pathways. Researchers have explored its role in inhibiting enzymes and receptors involved in inflammatory responses, making it a candidate for therapeutic applications in conditions such as arthritis and autoimmune disorders. The diphenylacetyl group enhances the compound’s solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 1H-Benzotriazole, 1-(diphenylacetyl)- (CAS No. 182318-00-9) is its utility in coordination chemistry. The benzotriazole nitrogen atoms can act as ligands for metal ions, forming stable complexes that exhibit catalytic properties. These metal-benzotriazole complexes have been investigated for their potential use in organic synthesis and as catalysts for industrial processes. For instance, palladium complexes derived from this compound have shown promise in cross-coupling reactions, which are pivotal in constructing complex organic molecules.

The synthesis of 1H-Benzotriazole, 1-(diphenylacetyl)- (CAS No. 182318-00-9) involves multi-step organic reactions that highlight the compound’s synthetic versatility. The process typically begins with the condensation of diphenylacetic acid derivatives with appropriate benzotriazole precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research and industrial applications.

Recent studies have also delved into the spectroscopic and crystallographic properties of 1H-Benzotriazole, 1-(diphenylacetyl)- (CAS No. 182318-00-9). High-resolution NMR spectroscopy has provided insights into its molecular structure and dynamics, while X-ray crystallography has revealed detailed information about its packing arrangement in the solid state. These structural elucidations are crucial for understanding its reactivity and potential interactions with biological targets.

The compound’s potential extends beyond pharmaceuticals into materials science. Researchers have explored its use in developing advanced materials such as polymers and coatings that exhibit enhanced thermal stability and mechanical strength. The benzotriazole moiety’s ability to form hydrogen bonds and coordinate with metals makes it an attractive component for designing novel materials with tailored properties.

In conclusion,1H-Benzotriazole, 1-(diphenylacetyl)- (CAS No. 182318-00-9) is a multifunctional compound with broad applications across pharmaceuticals and materials science. Its unique structure combines the stability of the benzotriazole scaffold with the reactivity of the diphenylacetyl group, making it a valuable tool for researchers seeking innovative solutions in drug discovery and material development. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand even further.